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1.0 Introduction

Metamitron is a triazinone herbicide that has been repurposed as a post-bloom chemical

thinning agent for apple (Malus domestica) and pear orchards.[1] Originally developed for

sugar beet production, its mode of action provides an alternative to traditional hormone-based

thinning agents like naphthaleneacetic acid (NAA) and 6-benzyladenine (6-BA).[1][2] Crop load

management is a critical practice in commercial apple production to ensure fruit quality, size,

and to prevent biennial bearing, a phenomenon where trees produce a heavy crop one year

and a light crop the next.[3][4] Chemical thinning is the most cost-effective method for

achieving optimal crop load. Metamitron offers a valuable tool for this purpose, particularly due

to its effectiveness over a relatively wide application window. These notes provide a

comprehensive overview of its mechanism, application protocols, and key experimental

procedures for evaluation.

2.0 Mechanism of Action

Metamitron's primary mode of action is the inhibition of Photosystem II (PSII) in the

chloroplasts. It acts by blocking the electron transfer between the primary and secondary

quinone acceptors (Qₐ and Qₑ) within the photosynthetic electron transport chain. This

disruption leads to a temporary reduction in the net photosynthetic rate (Pn), creating a

carbohydrate deficit in the tree. This "photosynthetic stress" mimics the effect of shading and

limits the resources available for developing fruitlets.
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The resulting competition for limited carbohydrates induces the abscission (shedding) of

weaker, less developed fruitlets, allowing the remaining fruit to grow larger. Studies suggest

this carbohydrate deficit alters the hormonal balance within the fruitlets, specifically by

increasing abscisic acid (ABA) content and decreasing the ratio of growth-promoting hormones

(Zeatin, Gibberellic Acid, Indole-3-acetic acid) to ABA. This hormonal shift is the direct trigger

for fruitlet drop.
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Caption: Proposed signaling pathway for metamitron-induced fruitlet abscission.

3.0 Application Notes

The efficacy of metamitron is influenced by application timing, concentration, cultivar, and

environmental conditions.
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Application Timing: Metamitron is effective when applied post-bloom, typically when the king

fruitlet diameter is between 5 mm and 20 mm. The highest efficacy is often observed when

applications are made to fruitlets with a king fruit diameter between 9.5 mm and 14 mm.

Applications at the petal fall stage (5-7 mm) may be less effective. Unlike many other

thinners, metamitron can still be effective as a "rescue thinner" on larger fruitlets up to 20

mm.

Concentration: Optimal application rates vary by cultivar, tree vigor, and environmental

conditions, generally ranging from 150 mg·L⁻¹ to 500 mg·L⁻¹. A linear relationship is often

observed where higher concentrations result in increased fruit drop. For example, rates at or

above 263 mg·L⁻¹ were required to effectively thin 'Gala' apples, whereas 175 mg·L⁻¹ was

sufficient for 'Honeycrisp' and 'Ambrosia'.

Environmental Factors: Weather plays a crucial role in metamitron's effectiveness.

Temperature: Efficacy is enhanced by warmer temperatures (70s and 80s °F or >21 °C).

High minimum (nighttime) temperatures (>14 °C) have been shown to increase fruit drop.

Conversely, high maximum daytime temperatures may have a negative correlation with

efficacy. The product label for Brevis™ SC advises against application when temperatures

are forecasted to be above 84°F (29°C) for several days post-application to avoid

phytotoxicity.

Solar Radiation: Low solar radiation (cloudy conditions) on the day of and in the days

following application significantly increases thinning efficacy. This is because reduced

natural photosynthesis exacerbates the carbohydrate deficit induced by the chemical.

Cultivar Variability: Apple cultivars exhibit different sensitivities to metamitron. 'Gala' and

'Fuji' are responsive, while varieties like 'Honeycrisp' may also be thinned effectively. It is

essential to conduct trials to determine optimal rates for specific cultivars in a given region.

Surfactants: The use of a non-ionic surfactant is typically required as per the product label to

ensure adequate coverage and uptake. However, the use of certain adjuvants like oils or

silicone-based surfactants, especially in high temperatures, has been associated with

phytotoxicity.

4.0 Quantitative Data Summary
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The following tables summarize data from various field trials.

Table 1: Metamitron Application Rates, Timings, and Efficacy by Apple Cultivar
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Cultivar
Application
Rate (mg·L⁻¹
or ppm)

King Fruitlet
Diameter (mm)

Key Findings Reference(s)

'Gala' 180 - 500 4.5 - 18.5

Thinning
efficacy is
rate-
dependent.
Maximum
efficacy
observed
between 9.5 -
11 mm.

'Gala' 350 5 - 10

Resulted in a

fruit shedding

rate of 35.6% to

50.9%.

'Gala'
500 (two

applications)
3 and 9

Significantly

reduced fruit

setting rate by

30.1% compared

to control.

'Honeycrisp' 175 - 350 8 - 20

175 mg·L⁻¹ was

effective in

reducing fruit set

and crop load.

'Ambrosia' 175 - 350 8 - 10

175 mg·L⁻¹ was

effective in

reducing fruit set.

'Granny Smith' 150 - 225 12 - 14 All rates showed

a positive

influence on crop

load. Effect

enhanced by
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Cultivar
Application
Rate (mg·L⁻¹
or ppm)

King Fruitlet
Diameter (mm)

Key Findings Reference(s)

adding 5 mg·L⁻¹

NAA.

'Idared'
1.1 - 1.65

kg·ha⁻¹
8 - 12

Efficacy

depended on

application rate

and number of

initial fruit.

| 'Golden Delicious' | 1.1 - 1.65 kg·ha⁻¹ | 8 - 12 | Two applications were effective at 1.1 kg·ha⁻¹

with a light fruit set. | |

Table 2: Influence of Environmental Factors on Metamitron Efficacy

Factor
Condition for
Increased
Efficacy

Condition for
Decreased
Efficacy

Mechanism Reference(s)

Temperature

High minimum
(night) temp.
(>14°C)

Cool
conditions
(<15°C)

Higher night
respiration
depletes
carbohydrate
reserves,
increasing
stress.

Warm daytime

temp. (21-27°C)

High daytime

temp. (>29°C)

Enhances

metabolic

activity. Very high

temperatures risk

phytotoxicity.

| Solar Radiation | Low solar radiation (cloudy days) | High solar radiation (clear, sunny days) |

Reduced natural photosynthesis compounds the effect of the chemical inhibitor. | |
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5.0 Experimental Protocols

5.1 Protocol 1: Field Trial for Efficacy Evaluation

This protocol outlines a standard methodology for evaluating the thinning efficacy of

metamitron in a research setting.

Site and Tree Selection:

Choose a uniform block of a single apple cultivar with consistent tree age, size, and vigor.

Trees should have a sufficient and uniform bloom density.

Select a minimum of 5-10 single-tree replicates for each treatment, arranged in a

randomized complete block design. Use border trees between replicates to prevent spray

drift.

Treatment Groups:

Untreated Control: Sprayed with water only.

Hand-Thinned Control: Manually thinned to a commercially desirable crop load (e.g., one

fruit per cluster, spaced ~10 cm apart) approximately 30 days after full bloom. This serves

as a benchmark for ideal thinning.

Metamitron Treatments: At least 2-3 different concentrations (e.g., 150, 250, 350 mg·L⁻¹)

and/or 2-3 different application timings based on king fruitlet diameter (e.g., 8 mm, 12 mm,

16 mm).

Positive Control (Optional): A standard commercial thinner (e.g., NAA + Carbaryl) for

comparison.

Pre-Application Data Collection (at full bloom):

Select 2-4 representative limbs on each sample tree and count the total number of

flowering clusters.

Measure trunk cross-sectional area (TCSA) to normalize crop load data.
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Treatment Application:

Monitor king fruitlet development daily after petal fall to determine the precise application

timing.

Apply treatments using a calibrated airblast sprayer or a handgun sprayer to ensure

thorough coverage to the point of drip. Record the spray volume per tree.

Record environmental conditions (temperature, solar radiation, relative humidity, wind

speed) before, during, and for 5-7 days after application.

Post-Application Data Collection:

Fruit Set: 3-4 weeks after application (post-"June drop"), recount the number of fruitlets on

the previously marked limbs. Calculate fruit set per 100 flower clusters.

Yield and Crop Load: At commercial harvest, count the total number of fruit per tree and

measure the total fruit weight per tree. Calculate crop load as the number of fruit per cm²

of TCSA.

Fruit Quality: Take a random subsample of 25-50 apples per tree. Measure individual fruit

weight, diameter, soluble solids content (Brix), and firmness. Assess fruit for phytotoxicity

or russeting.

Return Bloom (following season): In the spring of the following year, assess the bloom

density on a scale (e.g., 1-10) or by counting flower clusters on the previously marked

limbs to determine the effect on biennial bearing.

Data Analysis:

Analyze data using Analysis of Variance (ANOVA) appropriate for a randomized complete

block design.

Use mean separation tests (e.g., Tukey's HSD) to compare treatment means.
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Phase 1: Preparation & Pre-Treatment

Phase 2: Application
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Caption: Experimental workflow for evaluating metamitron thinning efficacy.

5.2 Protocol 2: Measurement of Photosynthetic Inhibition

This protocol is used to quantify the direct physiological effect of metamitron on the tree's

photosynthetic apparatus.
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Instrumentation: Use a portable photosynthesis system (e.g., LI-COR LI-6400XT or similar)

and a chlorophyll fluorometer.

Leaf Selection: Select healthy, mature spur leaves from the current season's growth on each

replicate tree. Measurements should be taken on the same leaves at each time point.

Measurement Timing:

Baseline: Take measurements one day before metamitron application.

Post-Application: Take measurements at set intervals after application, for example, at 1,

3, 6, 10, and 21 days. Maximum photosynthetic stress is often observed around 6 days

post-application, with recovery within 3-4 weeks.

Parameters to Measure:

Net Photosynthetic Rate (Pn): The primary indicator of CO₂ assimilation.

Chlorophyll Fluorescence (Fv/Fm): The maximum quantum efficiency of PSII. A decrease

in Fv/Fm indicates photoinhibitory damage.

Effective Quantum Yield of PSII (ΦPSII): Measures the efficiency of PSII under light-

adapted conditions.

Procedure:

Conduct measurements at a consistent time of day (e.g., between 10:00 AM and 1:00 PM)

to minimize diurnal variation.

Clamp the leaf in the chamber of the photosynthesis system and allow it to acclimate

under standardized light and CO₂ conditions.

Record the steady-state Pn.

For fluorescence, measure Fv/Fm on dark-adapted leaves (e.g., adapted for 30 minutes

before dawn or using leaf clips). Measure ΦPSII on the same light-adapted leaves used

for Pn measurement.
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Data Analysis: Compare the time-course changes in photosynthetic parameters between

treated and control trees to quantify the level and duration of inhibition.

6.0 Potential Side Effects and Considerations

Phytotoxicity: Leaf yellowing or chlorosis can occur, especially with high rates, high

temperatures, or the use of improper adjuvants. However, trees typically recover and grow

out of these symptoms within 2-3 weeks.

Return Bloom: While metamitron is effective at thinning, some studies have noted that it

may not improve return bloom as consistently as other standard thinners. This requires

further investigation.

Over-thinning: The risk of over-thinning is significant, especially when application is

combined with prolonged periods of cloudy, warm weather which naturally create a

carbohydrate deficit. The use of carbohydrate models can help predict periods of high

thinning sensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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